Sphingosylphosphorylcholine

Specification

• CAS No.: 1670-26-4
• Molecular Formula: C23H49N2O5P
• Molecular Weight: 464.6 g/mol
• IUPAC Name: (2-amino-3-hydroxyoctadec-4-enyl) 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3
• Standard InChI Key: JLVSPVFPBBFMBE-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](COP(=O)([O-])OCC[N+](C)(C)C)[NH3+])O
• SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)[NH3+])O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)N)O
• Appearance: Unit:5 mgSolvent:nonePurity:98+%Physical solid

Introduction

Sphingosylphosphorylcholine (SPC) is a bioactive sphingolipid with diverse roles in cellular signaling and disease pathophysiology. This compound, also known as sphingosine-1-phosphocholine or lyso-sphingomyelin, exhibits structural and functional complexity that enables its participation in critical biological processes. Below is a detailed analysis of its properties, mechanisms, and research significance.

Biological Functions and Mechanisms

Signaling Pathways

SPC modulates cellular responses through multiple pathways:

• Calcium signaling: Triggers Ca²⁺ release from intracellular stores (endoplasmic reticulum) via IP₃-independent mechanisms, involving ryanodine receptors or SCAMPER.

• Kinase activation: Rapidly activates MAP kinase and transcription factor AP-14.

• Receptor interactions: Binds G protein-coupled receptors (S1P₁–₅, GPR12) and influences lipid raft dynamics.

Cellular Effects

Process	Mechanism/Outcome
Proliferation	Stimulates mesenchymal stem cell growth via Gi/Go-PLC-JNK pathway
Immune modulation	Promotes Th9 cell differentiation via Smad3/STAT5/β-catenin, enhancing antitumor immunity
Cytoskeletal changes	Reorganizes keratin networks in epithelial cells, affecting cell architecture
Apoptosis	Induces apoptosis in cancer cells while protecting cardiomyocytes under stress

Disease Implications

Cardiovascular System

SPC influences vascular and cardiac function by:

• Modulating endothelial cell permeability and smooth muscle contraction.

• Contributing to lipoprotein metabolism as a component of HDL and LDL.

Oncology

• Pro-tumor effects: Found in malignant ascites (e.g., ovarian cancer), SPC promotes metastasis via keratin reorganization.

• Antitumor activity: Enhances Th9 cell-mediated immunity and induces apoptosis in cancer cells at higher concentrations.

Dermatology and Inflammation

• Elevated in atopic dermatitis, SPC disrupts skin barrier function and induces pruritus.

• Regulates inflammatory responses through mast cell activation and cytokine modulation.

Key Research Findings

Year	Study Focus	Major Findings	Source
2003	Keratin network dynamics	SPC induces perinuclear keratin reorganization in tumor cells	Nature Cell Biology
2018	Cardiovascular roles	SPC modulates myocyte function and atherosclerosis	Nature Reviews
2024	Immunological effects	SPC enhances Th9 differentiation for cancer therapy	Immune Network
2006	Stem cell proliferation	SPC activates JNK pathway in mesenchymal stem cells	PubMed